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Compound of Interest

Compound Name:
Luteolin 7-diglucuronide

(Standard)

Cat. No.: B15618253

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of Luteolin 7-

diglucuronide in various sample matrices using High-Performance Liquid Chromatography

(HPLC). The protocols are based on established and validated methods to ensure accuracy,

precision, and reproducibility.

Introduction
Luteolin, a common flavonoid found in many plants, undergoes extensive metabolism in vivo,

with glucuronidation being a major pathway. Luteolin 7-diglucuronide is a significant metabolite,

and its accurate quantification is crucial for pharmacokinetic, metabolic, and quality control

studies. This application note describes a robust HPLC method suitable for the determination of

Luteolin 7-diglucuronide.
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A standard HPLC system equipped with a UV or Diode Array Detector (DAD) is suitable for this

analysis. For higher sensitivity and selectivity, especially in complex biological matrices, an

HPLC system coupled with a mass spectrometer (LC-MS/MS) is recommended.[1][2][3]

Table 1: HPLC Chromatographic Conditions

Parameter Recommended Conditions Alternative Conditions

HPLC Column

C18 reverse-phase column

(e.g., Luna-C18, 250 mm x 4.6

mm, 5 µm)[4][5]

Other C18 columns (e.g.,

Diamonsil-C18, Kromasil-C18)

[4], XBridgeTM C18[2][6]

Mobile Phase A
0.4% Phosphoric acid in

water[4][5]

0.1% Formic acid in water[7],

0.05% Formic acid in water[3]

Mobile Phase B Acetonitrile[4][5][7] Methanol[8]

Elution Mode Isocratic or Gradient

Isocratic: Acetonitrile:0.4%

Phosphoric acid (18:82, v/v)[4]

[5]. Gradient elution is often

preferred for complex samples.

[1][7]

Flow Rate 0.9 mL/min[4][5] 1.0 mL/min[7]

Column Temperature 40°C[4][5] 35°C[7]

Detection Wavelength 348 nm[4][5] 350 nm[7][9]

Injection Volume 10 µL - 20 µL

Dependent on sample

concentration and instrument

sensitivity.

Standard and Sample Preparation
Accurately weigh a suitable amount of Luteolin 7-diglucuronide reference standard and

dissolve it in a suitable solvent, such as methanol or water, to prepare a stock solution.[4] A

series of working standard solutions can then be prepared by serially diluting the stock solution

with the mobile phase.
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Extraction: Accurately weigh the powdered plant material. Add a suitable extraction solvent

(e.g., methanol, ethanol-water mixture).

Sonication: Sonicate the mixture for 30-60 minutes to ensure efficient extraction.[7]

Centrifugation: Centrifuge the extract at approximately 4000 rpm for 10 minutes.[7]

Filtration: Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter prior to HPLC

injection.[7]

Protein Precipitation: To 1 volume of plasma, add 3 volumes of cold, acidified acetonitrile or

methanol to precipitate proteins.[3]

Vortexing: Vortex the mixture thoroughly for several minutes.

Centrifugation: Centrifuge at a high speed (e.g., 12,000 rpm) for 10-15 minutes to pellet the

precipitated proteins.

Supernatant Collection: Carefully collect the supernatant.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle

stream of nitrogen. Reconstitute the residue in a known volume of the mobile phase.

Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before injection.

Data Presentation
The following tables summarize key quantitative data for the HPLC analysis of Luteolin 7-

diglucuronide and related compounds.

Table 2: Linearity and Range
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Analyte Matrix Linear Range
Correlation
Coefficient (r²)

Reference

Luteolin-7-O-β-

D-glucuronide
Herbal Extract

0.1972 - 3.944

µg
> 0.9999 [4]

Luteolin-7-O-β-

D-glucuronide
Dog Plasma 4.0 - 4000 ng/mL > 0.995 [3]

Luteolin &

Metabolites
Rat Plasma 0.015 - 90 µg/mL Not Specified [1]

Table 3: Method Validation Parameters

Parameter
Luteolin-7-O-β-D-
glucuronide

Reference

Accuracy (Recovery) 99.87% [5]

Precision (RSD) 0.21% [5]

Lower Limit of Quantification

(LLOQ)
4.0 ng/mL (in dog plasma) [3]

Visualizations
The following diagrams illustrate the experimental workflow for the HPLC analysis of Luteolin 7-

diglucuronide.

Sample Preparation HPLC Analysis Data Analysis

Sample (Plant Material or Biological Fluid) Extraction / Protein Precipitation Centrifugation Filtration (0.22/0.45 µm) HPLC Injection C18 Reverse-Phase Column Separation UV/DAD Detection (348 nm) Chromatogram Acquisition Peak Integration & Quantification Report Generation

Click to download full resolution via product page

Caption: Experimental workflow for HPLC analysis of Luteolin 7-diglucuronide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. A rapid HPLC-MS/MS method for the simultaneous determination of luteolin, resveratrol
and their metabolites in rat plasma and its application to pharmacokinetic interaction studies
- PubMed [pubmed.ncbi.nlm.nih.gov]

3. UFLC-MS/MS method for simultaneous determination of luteolin-7-O-gentiobioside,
luteolin-7-O-β-D-glucoside and luteolin-7-O-β-D-glucuronide in beagle dog plasma and its
application to a pharmacokinetic study after administration of traditional Chinese medicinal
preparation: Kudiezi injection - PubMed [pubmed.ncbi.nlm.nih.gov]

4. CN1793156A - Luteolin-7-O-bata-glucuronide and its extracting process and application
thereof - Google Patents [patents.google.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15618253/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-hplc-analysis-of-luteolin-7-diglucuronide
https://www.benchchem.com/product/b15618253?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/326992444_An_HPLC-MSMS_method_for_simultaneous_determination_of_luteolin_and_its_major_metabolites_in_rat_plasma_and_its_application_to_a_pharmacokinetic_study
https://pubmed.ncbi.nlm.nih.gov/35085987/
https://pubmed.ncbi.nlm.nih.gov/35085987/
https://pubmed.ncbi.nlm.nih.gov/35085987/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://pubmed.ncbi.nlm.nih.gov/23146236/
https://patents.google.com/patent/CN1793156A/en
https://patents.google.com/patent/CN1793156A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. HPLC determination of luteolin-7-O-β-D-glucuronide in herbs ...: Ingenta Connect
[ingentaconnect.com]

6. researchgate.net [researchgate.net]

7. benchchem.com [benchchem.com]

8. ri.conicet.gov.ar [ri.conicet.gov.ar]

9. LC determination of luteolin-7-O-β-D-glucoside and apigenin-7-O-β-D-glucoside in rat
plasma after administration of Humulus scandens extract and its application to
pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for HPLC Analysis of
Luteolin 7-Diglucuronide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618253/docs#application-notes-and-protocols-for-
hplc-analysis-of-luteolin-7-diglucuronide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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